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Compound of Interest

Compound Name: Aminoborane

Cat. No.: B14716983 Get Quote

Aminoborane, a compound of interest for chemical hydrogen storage and synthetic chemistry,

requires careful handling due to its specific chemical properties. This guide provides essential

safety protocols, personal protective equipment (PPE) recommendations, and disposal

procedures to ensure the well-being of laboratory personnel and the integrity of your research.

Personal Protective Equipment (PPE) for
Aminoborane
Proper selection and use of PPE are the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling aminoborane, compiled from

various safety data sheets.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Glasses or Goggles

Should be chemical splash-

proof and meet ANSI Z87.1

standards. A face shield is

recommended when there is a

risk of splashing or exothermic

reactions.[1]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

suitable for short-term

protection.[1] Always inspect

gloves before use and dispose

of them properly after handling

the chemical.[2]

Body Protection Laboratory Coat

A flame-resistant lab coat (e.g.,

Nomex®) should be worn over

cotton clothing.[1] Ensure the

lab coat is buttoned and fits

properly to cover as much skin

as possible.[1]

Closed-toe Shoes

Shoes must cover the entire

foot; no open-toed or open-

heeled footwear is permitted.

[1]

Respiratory Protection Air-Purifying Respirator

A NIOSH/MSHA approved

respirator may be required if

there is a risk of inhaling dust

or fumes, especially in poorly

ventilated areas.[3] Use of a

respirator requires proper

fitting and training.[1]
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Adherence to a structured workflow is critical for the safe handling of aminoborane from

receipt to disposal. The following diagram outlines the key steps and decision points.

Figure 1. Safe Handling Workflow for Aminoborane
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Figure 1. Safe Handling Workflow for Aminoborane

Detailed Protocols for Safe Handling and Disposal
Preparation and Handling:

Review Safety Information: Before beginning any work, thoroughly read and understand the

Safety Data Sheet (SDS) for aminoborane.

Personal Protective Equipment: Equip yourself with the appropriate PPE as detailed in the

table above. This includes safety goggles, chemical-resistant gloves, and a lab coat.

Ventilation: All handling of aminoborane powder should be conducted in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation risk.[2]

Inert Atmosphere: Aminoborane is hygroscopic and can react with moisture.[2][3] For

sensitive reactions or long-term storage, it is recommended to handle the material under an

inert atmosphere, such as in a glovebox.

Weighing and Transfer: Minimize the creation of dust when weighing and transferring

aminoborane.[3] Use appropriate tools and techniques to handle the solid.

Spill Management: In the event of a spill, avoid generating dust.[2] Keep unnecessary

personnel away.[3] Carefully clean up the spilled material while wearing appropriate PPE.

Storage:

Container: Store aminoborane in its original, tightly closed container.[2][3][4]

Environment: The storage area should be cool, dry, and well-ventilated.[2][4] Protect the

container from moisture.[3]

Inert Gas: To ensure purity and stability, storing aminoborane under a dry, inert gas like

nitrogen is recommended.[2][3]

Incompatibilities: Store away from strong oxidizing agents and incompatible materials.[3]
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Disposal:

Waste Segregation: All waste materials, including empty containers and contaminated PPE,

should be segregated and labeled appropriately.

Disposal Method: Dispose of waste aminoborane and contaminated materials in

accordance with local, state, and federal regulations.[4] One recommended method for

disposal is to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[4] Always consult with your

institution's environmental health and safety (EHS) department for specific disposal

procedures.

Container Disposal: Dispose of the original container as unused product unless it has been

properly decontaminated.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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